Ammonium tetraborate tetrahydrate

Specification

• CAS No.: 12228-87-4
• Molecular Formula: B4H16N2O11
• Molecular Weight: 263.371
• IUPAC Name: azane;2-hydroxy-4-[(4-hydroxy-1,3,2,4-dioxadiboretan-2-yl)oxy]-1,3,2,4-dioxadiboretane;tetrahydrate
• Standard InChI: InChI=1S/B4H2O7.2H3N.4H2O/c5-1-7-3(8-1)11-4-9-2(6)10-4;;;;;;/h5-6H;2*1H3;4*1H2
• Standard InChI Key: QZNWNKFWDJRMLV-UHFFFAOYSA-N
• SMILES: B1(OB(O1)OB2OB(O2)O)O.N.N.O.O.O.O

Introduction

Chemical Properties and Behavior

Solubility Properties

The solubility of ammonium tetraborate tetrahydrate in water shows a strong temperature dependence, which is important for applications involving crystallization and solution processing. This property is particularly valuable for crystal growing applications and industrial processes requiring controlled dissolution and precipitation.

Table 1: Solubility of Ammonium Tetraborate in Water at Various Temperatures

Temperature	Solubility (g/100g water)
	Anhydrous	Tetrahydrate
0°C	3.75	~5.2
10°C	~3.9	5.3
20°C	~5.3	7.27
25°C	9.0	~12.5
50°C	21.2	~29.2
90°C	52.7	80.7

The compound exhibits high water solubility that increases dramatically with temperature, ranging from approximately 5.2 g/100g water at 0°C to 80.7 g/100g water at 90°C for the tetrahydrate form. This significant temperature-solubility relationship makes it useful for crystallization studies and applications requiring temperature-controlled precipitation. Beyond water, the compound is also soluble in nitric acid (HNO₃), which can be relevant for certain analytical and preparative procedures.

pH and Solution Behavior

In aqueous solution, ammonium tetraborate tetrahydrate exhibits a mildly alkaline pH of approximately 8.8, which remains relatively stable across a wide range of concentrations. This pH behavior stems from the weak basic character of the borate anion and its hydrolysis in water. The relatively stable pH makes it suitable for applications requiring controlled and consistent solution alkalinity, such as buffer preparations or processes where pH stability is critical.

Preparation and Synthesis

Production Methods

A common laboratory method for synthesizing ammonium tetraborate tetrahydrate involves the reaction between boric acid and ammonia solution. The chemical equation for this reaction can be written as:

3BO₃ + 2NH₄OH = (NH₄)₂B₄O₇ + 7H₂O

For the preparation of 100.00 g of ammonium tetraborate tetrahydrate, approximately 106.45 g of 25% ammonia solution and 93.91 g of boric acid are required. The synthesis procedure involves adding hot boric acid to a flask, followed by the gradual addition of the ammonium compound with continuous stirring until the exothermic reaction completes. Caution is necessary during this process as the solution may reach boiling point due to the heat generated. After the reaction is complete, the solution is filtered and can be used for crystal growing or other applications.

Applications in Research and Industry

Use in Solar Cell Technology

A significant research application of ammonium tetraborate tetrahydrate is in the field of silicon solar cell technology, particularly for cells with passivated contacts based on doped polysilicon junctions. Recent research has demonstrated that ammonium tetraborate tetrahydrate (ATT) serves as an effective boron source for p-type polysilicon (p:poly-Si) film doping. When used as a dopant, ATT interferes with the crystallization process in a beneficial way, effectively improving the average grain size of boron-doped polysilicon films.

Comparative studies between directly annealed p:poly-Si films and ATT-treated films (ATT-p:poly-Si) have shown that the mean sheet resistance (Rsheet,m) of ATT-p:poly-Si film is reduced by at least 30%, with further reductions of approximately 90% possible by increasing the annealing temperature or duration. Secondary ion mass spectrometry (SIMS) measurements have revealed that the boron concentration in ATT-p:poly-Si film is approximately 10 times higher than in standard p:poly-Si film. These findings confirm that ATT is an effective boron source for obtaining heavily doped p:poly-Si film, which contributes to improved field-effect surface passivation in passivated contact solar cells.

Nucleation Kinetics Studies

Another important research application involves the study of nucleation kinetics of ammonium biborate tetrahydrate. Studies have focused on the metastable zone widths (MZW) of the compound, both in its pure state and in the presence of impurities. These investigations provide valuable insights into crystallization kinetics and stability properties of the compound, with implications for both fundamental crystallization science and industrial crystallization processes. Understanding these properties is essential for controlled production of crystalline materials with specific characteristics for various applications.

Crystal Growing Applications

Given its interesting crystallization behavior and temperature-dependent solubility, ammonium tetraborate tetrahydrate has applications in crystal growing experiments and studies. The tetragonal crystal system of the tetrahydrate form presents opportunities for studying crystal growth phenomena and developing techniques for producing high-quality crystals. The compound's relatively non-toxic nature makes it suitable for educational crystal growing demonstrations and experiments as well.

Physical and Crystallographic Properties